Cas no 142469-69-0 (2-Pyrrolidinemethanamine,N-methyl-1-phenyl-N-(3-phenylpropyl)-, monohydrochloride, (-)- (9CI))

• Product Name: 2-Pyrrolidinemethanamine,N-methyl-1-phenyl-N-(3-phenylpropyl)-, monohydrochloride, (-)- (9CI)
• CAS No: 142469-69-0
• MF: C₂₁H₂₉ClN₂
• MW: 344.921364545822
• CID: 208280
• PubChem ID: 3072407
• Update Time: 2025-04-19

2-Pyrrolidinemethanamine,N-methyl-1-phenyl-N-(3-phenylpropyl)-, monohydrochloride, (-)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanamine,N-methyl-1-phenyl-N-(3-phenylpropyl)-, monohydrochloride, (-)- (9CI)
• N-methyl-3-phenyl-N-[(1-phenylpyrrolidin-2-yl)methyl]propan-1-amine,hydrochloride
• N-Methyl-3-phenyl-N-[(1-phenylpyrrolidin-2-yl)methyl]propan-1-amine--hydrogen chloride (1/1)
• DTXSID00931481
• 2-Pyrrolidinemethanamine, N-methyl-1-phenyl-N-(3-phenylpropyl)-, monohydrochloride, (-)-
• (-)-N-Methyl-1-phenyl-N-(3-phenylpropyl)-2-pyrrolidinemethanamine monohydrochloride
• 142469-69-0

• Inchi： 1S/C21H28N2.ClH/c1-22(16-8-12-19-10-4-2-5-11-19)18-21-15-9-17-23(21)20-13-6-3-7-14-20;/h2-7,10-11,13-14,21H,8-9,12,15-18H2,1H3;1H
• InChI Key： CTSTVRFNDQGZQE-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC=CC=2)CCCC1CN(C)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 344.20217
• Monoisotopic Mass: 344.2019266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48